Cas no 1404-29-1 (Polymyxin D)

• Product Name: Polymyxin D
• CAS No: 1404-29-1
• MF: C₅₀H₉₃N₁₅O₁₅
• MW: 1144.36493182182
• CID: 145956
• PubChem ID: 202290
• Update Time: 2025-04-19

Polymyxin D Chemical and Physical Properties

Names and Identifiers

• Polymyxin D
• 1404-29-1

• Inchi： 1S/C50H93N15O15/c1-8-26(4)11-9-10-12-37(70)56-30(13-18-51)44(74)64-40(29(7)69)50(80)62-36(24-66)47(77)59-34-17-22-55-48(78)38(27(5)67)63-45(75)33(16-21-54)58-41(71)32(15-20-53)60-49(79)39(28(6)68)65-46(76)35(23-25(2)3)61-42(72)31(14-19-52)57-43(34)73/h25-36,38-40,66-69H,8-24,51-54H2,1-7H3,(H,55,78)(H,56,70)(H,57,73)(H,58,71)(H,59,77)(H,60,79)(H,61,72)(H,62,80)(H,63,75)(H,64,74)(H,65,76)
• InChI Key： ZVVRUVGEGUZQHF-UHFFFAOYSA-N
• SMILES： O=C1C(CC(C)C)NC(C(CCN)NC(C(CCNC(C(C(C)O)NC(C(CCN)NC(C(CCN)NC(C(C(C)O)N1)=O)=O)=O)=O)NC(C(CO)NC(C(C(C)O)NC(C(CCN)NC(CCCCC(C)CC)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1143.698
• Monoisotopic Mass: 1143.698
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 80
• Rotatable Bond Count: 27
• Complexity: 2040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 505Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 1581.3°C at 760 mmHg
• Flash Point: 910.2°C
• Refractive Index: 1.584